Cas no 2680816-85-5 (6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid)

• Product Name: 6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid
• CAS No: 2680816-85-5
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 5650050
• PubChem ID: 165917541
• Update Time: 2025-07-09

6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281415
• 2680816-85-5
• 6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-dihydro-2-benzofuran-5-carboxylic acid
• 6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid

• Inchi： 1S/C13H13NO5/c1-2-3-19-13(17)14-11-5-9-7-18-6-8(9)4-10(11)12(15)16/h2,4-5H,1,3,6-7H2,(H,14,17)(H,15,16)
• InChI Key： AAZOGCVIHCCVJK-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C(=O)O)C(=CC=2C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 263.07937252g/mol
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid

Comprehensive Overview of 6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid (CAS No. 2680816-85-5)

The compound 6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid (CAS No. 2680816-85-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzofuran core and a prop-2-en-1-yloxy carbonylamino side chain, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugation reagents, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for highly functionalized benzofuran derivatives has surged due to their versatility in medicinal chemistry. The presence of both carboxylic acid and allyloxycarbonylamino groups in this compound allows for selective modifications, enabling the synthesis of novel bioactive molecules. This aligns with the growing focus on structure-activity relationship (SAR) studies, a hot topic in drug discovery. Additionally, its potential role in proteolysis-targeting chimeras (PROTACs) has sparked interest, as these molecules are revolutionizing degradation-based therapeutics.

From a synthetic perspective, 6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid offers a robust platform for click chemistry applications. The allyloxy group can participate in thiol-ene reactions, while the carboxylic acid moiety facilitates amide coupling with amines, making it invaluable for biomaterial engineering. This dual functionality is particularly relevant in the context of drug delivery systems, where researchers are exploring stimuli-responsive carriers for controlled release.

Environmental and green chemistry considerations are also driving interest in this compound. Its potential for solvent-free synthesis and compatibility with catalytic transformations aligns with the push toward sustainable chemical processes. Moreover, its stability under physiological conditions makes it a candidate for in vivo imaging probes, a field that has seen exponential growth due to advancements in fluorescence labeling techniques.

In summary, 6-{(prop-2-en-1-yloxy)carbonylamino}-1,3-dihydro-2-benzofuran-5-carboxylic acid (CAS No. 2680816-85-5) represents a multifaceted tool for modern research. Its applications span drug design, bioconjugation, and material science, addressing key challenges in personalized medicine and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic innovations.